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Compound of Interest

Compound Name: (Tributylstannyl)methanol

Cat. No.: B3082698

Abstract

(Tributylstannyl)methanol (C13H300Sn) is a versatile and valuable organometallic reagent in
modern organic synthesis.[1] This colorless to pale yellow oil uniquely combines a reactive
tributylstannyl group with a functional hydroxymethyl moiety, enabling a range of powerful
transformations.[1][2][3][4] Its most prominent application is serving as a stable and effective
hydroxymethyl anion equivalent, particularly in palladium-catalyzed cross-coupling reactions
like the Stille coupling.[1][5] This guide provides an in-depth exploration of the synthesis,
handling, and key applications of (tributylstannyl)methanol, complete with detailed
experimental protocols designed for researchers, scientists, and professionals in drug
development.

Critical Safety and Handling of Organotin
Compounds

Trustworthiness Pillar: Safety First

Before commencing any experimental work, it is imperative to understand the significant
hazards associated with organotin compounds. The toxicity of these compounds is dictated by
the number and nature of the organic groups attached to the tin atom, with triorganotins (like
the tributyltin moiety in our reagent) being the most toxic class.[6][7]
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e High Acute Toxicity: Organotins are highly toxic through all routes of exposure, including
inhalation, ingestion, and dermal contact.[6][8] Exposure can cause severe health effects,
targeting the central nervous system, immune system, and skin.[6][8]

e Handling Procedures:
o All manipulations must be conducted within a certified chemical fume hood.

o Personal Protective Equipment (PPE) is mandatory: chemical-resistant gloves (nitrile is
often insufficient; butyl rubber or laminate gloves are recommended), a flame-resistant lab
coat, and chemical splash goggles.

o Avoid creating aerosols or dust.
e Emergency Protocols:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and copious amounts of water for at least 15 minutes.[8][9]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

o Ingestion/Inhalation: Move the individual to fresh air and seek immediate medical
attention.[8]

o Waste Disposal: All organotin-contaminated waste (glassware, syringes, silica gel, solvents)
must be segregated into a clearly labeled, dedicated hazardous waste container for disposal
according to institutional and regulatory guidelines.[8][9]

Synthesis and Purification of
(Tributylstannyl)methanol

The most common and reliable method for synthesizing (tributylstannyl)methanol involves
the reaction of tributyltin hydride with an electrophilic formaldehyde source, mediated by a
strong base.[2][5][10]

Synthesis Workflow Diagram
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Reagent Preparation
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Workup & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3082698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

